5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: N-cyclopropyl-3-(2,4-dioxo-1H-pyrimidin-5-yl)benzamide
• InChI: InChI=1S/C14H13N3O3/c18-12(16-10-4-5-10)9-3-1-2-8(6-9)11-7-15-14(20)17-13(11)19/h1-3,6-7,10H,4-5H2,(H,16,18)(H2,15,17,19,20)
• InChI Key: JHOMXGIBWSDSKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CNC(=O)NC3=O
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine (5-CPP-DHP) is a synthetic organic compound that is widely used in laboratory experiments and research. It is a cyclopropylaminocarbonyl analog of 2,4-dihydroxypyrimidine (DHP). 5-CPP-DHP is known for its unique properties and has been used for a variety of scientific research applications.

Scientific Research Applications

5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% has been used in various scientific research applications. It has been used in the study of the mechanisms of action of various drugs, as well as for the synthesis of other organic compounds. Additionally, it has been used in the study of enzyme inhibition and in the development of new antibiotics.

Mechanism of Action

The mechanism of action of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as the enzyme responsible for the breakdown of nucleic acids. Additionally, it is believed that 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% may interact with certain receptors on the cell surface, leading to changes in the cell's physiology.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% are not yet fully understood. However, it is known that the compound can have an inhibitory effect on certain enzymes and receptors, potentially leading to changes in the cell's physiology. Additionally, it has been shown to have an effect on the metabolism of nucleic acids.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% in laboratory experiments is its ability to inhibit certain enzymes and receptors. This makes it a useful tool for studying the mechanisms of action of various drugs and for the synthesis of other organic compounds. Additionally, it is relatively easy to synthesize and is not toxic. However, its effects on biochemical and physiological processes are still not fully understood, and its use in laboratory experiments is limited.

Future Directions

There are several potential future directions for research involving 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95%. These include further investigation into its mechanism of action, biochemical and physiological effects, and its potential applications in drug development and synthesis. Additionally, research could be conducted into the potential toxic effects of the compound and its potential for use in medical treatments. Finally, further research could be done into the synthesis of other organic compounds using 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% as a starting material.

Synthesis Methods

The synthesis of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% can be achieved through a two-step process. In the first step, a solution of cyclopropylamine and 2,4-dihydroxypyrimidine is reacted in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% and a byproduct, ammonium salt. In the second step, the ammonium salt is removed by treatment with aqueous acid, leaving 5-[3-(Cyclopropylaminocarbonyl)phenyl]-(2,4)-dihydroxypyrimidine, 95% as the final product.